![molecular formula C19H10O2 B1199405 10-Oxabenzo[def]chrysen-9-one](/img/structure/B1199405.png)
10-Oxabenzo[def]chrysen-9-one
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Overview
Description
10-Oxabenzo[def]chrysen-9-one is a member of pyrenes.
Scientific Research Applications
Rearrangement and Synthesis
Rearrangement by UV Irradiation or Acid : 10-Oxabenzo[def]chrysen-9-one can be rearranged by either UV irradiation or strong acid to form other compounds like 2,3-norborneno-1-naphthol. This rearrangement is significant in understanding chemical transformations under different conditions (Bartlett & Ghosh, 1985).
Innovative Synthesis Approaches : Innovative synthesis methods have been developed for compounds like (7,8-dihydro-5-oxabenzo[c]chrysene-6-ylidene)acetonitriles, demonstrating the chemical versatility of this compound derivatives (Pratap, Kumar, Maulik, & Ram, 2007).
Base-Catalyzed Cyclization : The base-catalyzed cyclization of 10-oxocitral, a related compound, has been studied for the synthesis of other chemicals, supporting the intermediacy of this compound in biosynthesis (Bellesia, Ghelfi, Pagnoni, & Pinetti, 1986).
Material Development and Characterization
- Development of Novel Nanocomposites : Research has been conducted on the development and characterization of novel epoxy nanocomposites using derivatives of this compound for aerospace and high-performance applications. This indicates its potential in material science (Meenakshi, Sudhan, Kumar, & Umapathy, 2011).
Molecular Structure Studies
Polycyclic Aromatic Small Molecules : Studies on polycyclic aromatic hydrocarbon compounds based on this compound derivatives show the potential of these compounds in understanding molecular architecture and optoelectronic properties (Koldemir et al., 2017).
Synthesis of BN-fused Polycyclic Aromatics : Tandem intramolecular electrophilic arene borylation has been utilized for synthesizing BN-fused polycyclic aromatic compounds, demonstrating the structural flexibility and potential applications in organic electronics (Hatakeyama, Hashimoto, Seki, & Nakamura, 2011).
Environmental and Biochemical Studies
Identification in Crude Oils and Rock Extracts : Chrysene derivatives, including this compound, have been identified in crude oils and rock extracts, providing insights into environmental chemistry and petroleum geochemistry (Li, Shi, & Wang, 2012).
Metabolic Activation Studies : Research on the metabolic activation of related chrysene compounds provides insights into biochemical pathways and potential toxicological impacts (Hodgson et al., 1985).
Properties
Molecular Formula |
C19H10O2 |
---|---|
Molecular Weight |
270.3 g/mol |
IUPAC Name |
pyreno[1,2-b]pyran-9-one |
InChI |
InChI=1S/C19H10O2/c20-16-9-7-14-10-13-5-4-11-2-1-3-12-6-8-15(19(14)21-16)18(13)17(11)12/h1-10H |
InChI Key |
NHGPSFSQAVBCRE-UHFFFAOYSA-N |
SMILES |
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4OC(=O)C=C5)C=C2 |
Canonical SMILES |
C1=CC2=C3C(=C1)C=CC4=C3C(=CC5=C4OC(=O)C=C5)C=C2 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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